Cas no 874765-37-4 (5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol)

• Product Name: 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol
• CAS No: 874765-37-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4663453
• Update Time: 2025-10-16

5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol
• 4(3H)-Pyrimidinone, 5-(2-hydroxyethyl)-6-methyl-2-(2-pyridinyl)-
• 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol

• Inchi： 1S/C12H13N3O2/c1-8-9(5-7-16)12(17)15-11(14-8)10-4-2-3-6-13-10/h2-4,6,16H,5,7H2,1H3,(H,14,15,17)
• InChI Key： KRLMCOWLTFQQNX-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(C)=C(CCO)C(=O)N1

Computed Properties

• Exact Mass: 231.101
• Monoisotopic Mass: 231.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Additional information on 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol

Comprehensive Overview of 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol (CAS No. 874765-37-4)

The compound 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol (CAS No. 874765-37-4) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring and a hydroxyethyl group, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in designing kinase inhibitors and anti-inflammatory agents. The presence of both a hydroxyl group and a pyridine moiety in 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol enhances its solubility and binding affinity, making it a promising candidate for further study. This aligns with the growing trend in precision medicine, where researchers seek compounds with tailored properties for specific therapeutic targets.

The synthesis and characterization of CAS No. 874765-37-4 have been explored in several studies, highlighting its stability and reactivity under various conditions. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for oral bioavailability. These attributes have sparked interest in its potential use in small-molecule drug development, particularly for conditions like diabetes and autoimmune diseases, where modulation of cellular signaling pathways is essential.

From an industrial perspective, 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol is gaining attention as a building block for more complex molecules. Its scalability and compatibility with green chemistry principles make it an attractive option for sustainable manufacturing. As the pharmaceutical industry shifts toward eco-friendly synthesis, compounds like this are likely to play a pivotal role in reducing environmental impact while maintaining efficiency.

In summary, 5-(2-hydroxyethyl)-6-methyl-2-(pyridin-2-yl)pyrimidin-4-ol (CAS No. 874765-37-4) represents a compelling area of research with broad applications in drug discovery and material science. Its structural features and functional groups offer numerous opportunities for innovation, aligning with current trends in personalized therapy and sustainable chemistry. As scientific advancements continue, this compound is expected to remain a focal point for researchers and industry professionals alike.